Cas no 143061-76-1 (4'-O-methylisoscutellarein 7-O-allopyranosyl(1->2)glucopyranoside)

• Product Name: 4'-O-methylisoscutellarein 7-O-allopyranosyl(1->2)glucopyranoside
• CAS No: 143061-76-1
• MF: C₂₈H₃₂O₁₆
• MW: 624.544090270996
• CID: 2000577
• Update Time: 2025-04-21

4'-O-methylisoscutellarein 7-O-allopyranosyl(1->2)glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4'-O-methylisoscutellarein 7-O-allopyranosyl(1->2)glucopyranoside
• 4'-O-methylisoscutellarein 7-O-allosyl(1?2)glucoside
• isoscutellarein 4'-methyl ether 7-O-allosyl(1->2)glucoside
• Isoscutellarein 4'-methyl ether 7-allosyl-(1->2)-glucoside
• 7-[(2-O-beta-D-Allopyranosyl-beta-D-glucopyranosyl)oxy]-5,8-dihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C28H32O16/c1-39-11-4-2-10(3-5-11)14-6-12(31)18-13(32)7-15(21(35)25(18)40-14)41-28-26(23(37)20(34)17(9-30)43-28)44-27-24(38)22(36)19(33)16(8-29)42-27/h2-7,16-17,19-20,22-24,26-30,32-38H,8-9H2,1H3
• InChI Key： WDWBIQRRBRJRGX-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2OC3C(=C(C=C(C=3O)OC3C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O3)O)C(=O)C=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• XLogP3: -1.733

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides